Cas no 2171754-95-1 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid
• CAS No: 2171754-95-1
• MF: C₂₅H₂₃N₃O₅
• MW: 445.467226266861
• CID: 6182937
• PubChem ID: 165544611
• Update Time: 2025-06-15

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid
• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-[(5-methylpyridin-3-yl)carbamoyl]propanoic acid
• EN300-1491675
• 2171754-95-1

• Inchi： 1S/C25H23N3O5/c1-15-10-16(13-26-12-15)27-24(31)22(11-23(29)30)28-25(32)33-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-10,12-13,21-22H,11,14H2,1H3,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： REMQPFVYMQSVHL-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NC1C=NC=C(C)C=1)=O)CC(=O)O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 445.16377084g/mol
• Monoisotopic Mass: 445.16377084g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 118Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid

Comprehensive Analysis of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171754-95-1)

In the rapidly evolving field of pharmaceutical and biochemical research, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid (CAS No. 2171754-95-1) has emerged as a compound of significant interest. This molecule, often abbreviated as Fmoc-protected amino acid derivative, plays a pivotal role in peptide synthesis and drug development. Its unique structural features, including the Fmoc (9-fluorenylmethoxycarbonyl) group and the 5-methylpyridin-3-yl moiety, make it a versatile building block for designing novel therapeutics. Researchers are particularly intrigued by its potential applications in targeted drug delivery and enzyme inhibition studies.

The Fmoc group in this compound is a cornerstone of modern solid-phase peptide synthesis (SPPS), a technique widely used in producing peptides for therapeutic and diagnostic purposes. With the growing demand for personalized medicine and bioconjugation technologies, the relevance of CAS No. 2171754-95-1 has skyrocketed. Its compatibility with automated synthesizers and resistance to racemization during peptide elongation are key factors driving its adoption. Moreover, the 5-methylpyridin-3-yl carbamoyl segment introduces additional functionality, enabling interactions with biological targets such as kinases and GPCRs, which are hot topics in oncology and neurology research.

From a synthetic chemistry perspective, the compound's carboxylic acid terminus allows for further derivatization, making it a valuable intermediate in creating prodrugs or bioconjugates. Recent publications highlight its utility in developing PROTACs (Proteolysis Targeting Chimeras), a breakthrough technology in degrading disease-causing proteins. This aligns with the current trend of exploring targeted protein degradation as an alternative to traditional inhibition strategies. The presence of the pyridine ring also enhances the molecule's solubility profile, addressing a common challenge in drug formulation.

Quality control and analytical characterization of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(5-methylpyridin-3-yl)carbamoylpropanoic acid involve advanced techniques such as HPLC-MS and NMR spectroscopy. These methods ensure batch-to-batch consistency, a critical factor for researchers investigating structure-activity relationships (SAR). The compound's stability under various pH conditions and thermal properties have been extensively studied, with data suggesting optimal storage at -20°C under inert atmosphere to preserve its reactivity for amide bond formation reactions.

In the context of green chemistry initiatives, synthetic routes for this compound are being optimized to reduce hazardous solvent usage. This responds to the increasing search queries about eco-friendly peptide synthesis and sustainable pharmaceutical manufacturing. The molecule's role in developing peptide-based vaccines has also gained attention during the global focus on pandemic preparedness, though its exact mechanisms remain proprietary in several ongoing clinical trials.

The commercial availability of CAS 2171754-95-1 through specialty chemical suppliers has facilitated its adoption in academic and industrial labs worldwide. Pricing trends indicate growing demand, particularly from contract research organizations (CROs) working on peptide therapeutics. Safety data sheets emphasize standard laboratory precautions, as with most Fmoc-amino acid derivatives, with no extraordinary hazards reported. This safety profile contributes to its popularity compared to more reactive peptide coupling reagents.

Future research directions for this compound likely involve exploring its structure-activity relationships in greater depth, particularly how modifications to the pyridine methyl group affect biological activity. Computational chemistry approaches, including molecular docking studies, are being employed to predict its interactions with various biological targets. These investigations align with the pharmaceutical industry's shift toward computational drug design and AI-assisted molecule optimization, topics generating substantial interest in scientific literature and patent filings.